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Compound of Interest

Compound Name: Oxytetracycline-d6
Cat. No.: B15554014
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,
properties, and analytical methodologies related to Oxytetracycline-d6. This deuterated
analog of the broad-spectrum antibiotic Oxytetracycline serves as a crucial tool in
pharmacokinetic and metabolic research, primarily utilized as an internal standard in
guantitative analyses.

Chemical Structure and Properties

Oxytetracycline-d6 is a stable isotope-labeled version of Oxytetracycline, a member of the
tetracycline class of antibiotics. The deuterium atoms are located on the two methyl groups of
the dimethylamino moiety at the C4 position. This specific labeling provides a distinct mass
shift, making it an ideal internal standard for mass spectrometry-based quantification of
Oxytetracycline in various biological matrices.

Table 1: General and Physicochemical Properties of Oxytetracycline-d6
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Property Value Source

(4S,4aR,5S,5aR,6S,12aS)-4-
(bis(methyl-
d3)amino)-3,5,6,10,12,12a-

Chemical Name hexahydroxy-6-methyl-1,11- Vendor Data
dioxo-1,4,4a,5,5a,6,11,12a-
octahydrotetracene-2-

carboxamide

Molecular Formula C22H18DeN209 [1]
Molecular Weight 466.48 g/mol [1]
Appearance Yellow solid [2]
pKa Values 3.22,7.68, 8.94 [3]

Very slightly soluble in water,
Solubility soluble in acidic and alkaline [4]

solutions

Note: Physicochemical properties such as pKa and solubility have been reported for the
unlabeled Oxytetracycline and are expected to be very similar for the deuterated form.

Table 2: Spectroscopic and Chromatographic Data for Oxytetracycline-d6
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Data Type Parameter Value Source

Precursor lon (Q1)

Mass Spectrometry 467.2 m/z Predicted
[M+H]*

Product lon (Q3) 426.1 m/z Predicted based on[5]

1H NMR Solvent DMSO-d6 [6]

Refer to original
Chemical Shifts (9, research for detailed 6]

ppm) assignments of

unlabeled compound

3C NMR Solvent DMSO-d6 [7]

Refer to original
Chemical Shifts (9, research for detailed 7]

ppm) assignments of

unlabeled compound

Note: Detailed NMR assignments for Oxytetracycline-d6 are not readily available in the public
domain. The provided references contain spectral data for the unlabeled compound, which will
be structurally very similar.

Mechanism of Action and Biological Significance

Oxytetracycline, and by extension its deuterated analog, functions as a protein synthesis
inhibitor in bacteria.[8] It binds to the 30S ribosomal subunit, which in turn prevents the
attachment of aminoacyl-tRNA to the ribosomal acceptor (A) site.[1][9] This action effectively
halts the elongation of peptide chains, leading to the inhibition of bacterial growth and
replication.[9] The deuteration of Oxytetracycline does not alter this fundamental mechanism of
action but is a critical modification for its use in quantitative bioanalysis. The increased mass
allows for its differentiation from the endogenous, unlabeled drug in a sample, thereby enabling
accurate quantification.
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Mechanism of Action of Oxytetracycline
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Caption: Mechanism of Oxytetracycline Action on Bacterial Ribosomes.

Experimental Protocols

Oxytetracycline-d6 is primarily used as an internal standard in liquid chromatography-tandem
mass spectrometry (LC-MS/MS) methods for the quantification of Oxytetracycline in biological

samples such as plasma, urine, and tissue.

Sample Preparation for Bioanalysis
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A generic sample preparation protocol for the extraction of Oxytetracycline from a biological
matrix using Oxytetracycline-d6 as an internal standard is outlined below. This protocol may
require optimization depending on the specific matrix and instrumentation.

o Sample Aliquoting: Aliquot 100 pL of the biological sample (e.g., plasma) into a clean
microcentrifuge tube.

 Internal Standard Spiking: Add a known concentration of Oxytetracycline-d6 solution (e.g.,
50 pL of a 100 ng/mL solution in methanol) to each sample, vortex briefly.

o Protein Precipitation: Add 300 L of a protein precipitation agent (e.g., acetonitrile or
methanol containing 1% formic acid) to each tube.

o Vortexing and Centrifugation: Vortex the samples vigorously for 1 minute to ensure thorough
mixing and protein precipitation. Centrifuge the samples at a high speed (e.g., 14,000 rpm)
for 10 minutes to pellet the precipitated proteins.

o Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

o Evaporation and Reconstitution: Evaporate the supernatant to dryness under a gentle
stream of nitrogen. Reconstitute the dried extract in a suitable mobile phase (e.g., 100 uL of
80:20 water:methanol with 0.1% formic acid) for LC-MS/MS analysis.
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Workflow for Sample Preparation using Oxytetracycline-d6
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Logical Flow of LC-MS/MS Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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